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Compound of Interest

Compound Name: 9-Chloromethylphenanthrene

CAS No.: 951-05-3

Cat. No.: B017407 Get Quote

This guide provides a comprehensive technical overview of 9-Chloromethylphenanthrene, a

key chemical intermediate. Designed for researchers, chemists, and professionals in drug

development, it delves into the core physical and chemical properties, synthesis protocols,

reactivity, and applications of this versatile compound. Our focus is on delivering not just data,

but a field-proven perspective on the causality behind its chemical behavior and utility.

Core Molecular Profile and Physical Characteristics
9-Chloromethylphenanthrene is a derivative of phenanthrene, a polycyclic aromatic

hydrocarbon (PAH). Its structure consists of three fused benzene rings with a chloromethyl (-

CH₂Cl) group attached at the 9-position.[1] This substitution is critical, as the chloromethyl

group serves as a highly reactive site, making the molecule a valuable precursor in various

synthetic pathways.[1][2]

The core identifiers and physical properties are summarized below. It is important to note that

while some experimental data is available, certain properties are based on computed values for

structurally similar compounds and should be treated as estimations.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b017407?utm_src=pdf-interest
https://www.benchchem.com/product/b017407?utm_src=pdf-body
https://www.benchchem.com/product/b017407?utm_src=pdf-body
https://www.smolecule.com/products/s794403
https://www.smolecule.com/products/s794403
http://en.atomaxchem.com/951-05-3.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017407?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

IUPAC Name 9-(chloromethyl)phenanthrene [1]

CAS Number 951-05-3 [1][3][4]

Molecular Formula C₁₅H₁₁Cl [1][3][4]

Molecular Weight 226.70 g/mol [1][3][4]

Canonical SMILES
C1=CC=C2C(=C1)C=C(C3=C

C=CC=C23)CCl
[1]

Appearance
(Not specified, likely a solid at

room temp.)

Melting Point
~394 K (121 °C) (Calculated

for 9-Chlorophenanthrene)
[5]

Boiling Point
~632 K (359 °C) (Calculated

for 9-Chlorophenanthrene)
[5]

Solubility

Low in water; soluble in

organic solvents (e.g., DMF,

Dichloromethane)

[6]

Chemical Reactivity and Mechanistic Insights
The chemical behavior of 9-Chloromethylphenanthrene is dominated by the reactivity of the

chloromethyl group. The chlorine atom is a good leaving group, and the adjacent benzylic

carbon is susceptible to attack, making the compound an excellent electrophile.[1]

Key Reaction Pathways:
Nucleophilic Substitution: This is the most common reaction type. The chloromethyl group is

readily displaced by a wide range of nucleophiles (e.g., amines, alkoxides, cyanides, thiols),

enabling the synthesis of a diverse array of phenanthrene derivatives. This reactivity is

fundamental to its role as a building block in organic synthesis.[1][2]

Radical Reactions: The compound can undergo radical reactions, a property that has been

harnessed to synthesize more complex molecules. For example, it is a known precursor in
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the formation of lepidopterene through free radical mechanisms.[1]

Derivatization: In analytical chemistry, its reactivity is exploited for derivatization. It can be

used as a labeling agent, particularly for carboxylic acids, to introduce a fluorescent

phenanthrene moiety. This significantly enhances detection sensitivity in techniques like

High-Performance Liquid Chromatography (HPLC).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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